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Introduction

Apoptosis, or programmed cell death, is a fundamental biological process essential for tissue
homeostasis, embryonic development, and the elimination of damaged or infected cells. A key
hallmark of apoptosis is the activation of a family of cysteine proteases known as caspases.
Among these, caspase-3 is a critical executioner caspase, responsible for the cleavage of
numerous cellular proteins, leading to the characteristic morphological and biochemical
changes of apoptosis.

FITC-DQMD-FMK is a cell-permeable, non-toxic fluorescent probe designed for the detection
of active caspase-3 in living cells. The probe consists of the caspase-3 recognition sequence
Asp-GIn-Met-Asp (DQMD) conjugated to a fluorescein isothiocyanate (FITC) fluorophore and a
fluoromethyl ketone (FMK) reactive group. The FMK moiety forms an irreversible covalent bond
with the active site of caspase-3, leading to the accumulation of the fluorescent probe within
apoptotic cells. This allows for the real-time visualization and quantification of caspase-3
activity in live-cell imaging applications.

This application note provides a detailed protocol for the use of FITC-DQMD-FMK in live-cell
imaging experiments to monitor apoptosis.

Signaling Pathway
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The activation of caspase-3 is a central event in the apoptotic cascade. It can be initiated
through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathways. Both
pathways converge on the activation of executioner caspases, including caspase-3, which then
cleave a variety of cellular substrates to orchestrate the dismantling of the cell.
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Caption: Simplified diagram of the caspase activation pathway in apoptosis.
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Experimental Workflow

The following diagram outlines the general workflow for a live-cell imaging experiment using

FITC-DQMD-FMK to detect caspase-3 activation.
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 To cite this document: BenchChem. [Application Note: Live-Cell Imaging of Apoptosis using
FITC-DQMD-FMK]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574901#live-cell-imaging-setup-for-fitc-dgmd-fmk-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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